Cas no 1198800-21-3 (2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate)

• Product Name: 2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate
• CAS No: 1198800-21-3
• MF: C₈H₂BrF₅O₃S
• MW: 353.060698032379
• MDL: MFCD33550220
• CID: 5655820
• PubChem ID: 44515753
• Update Time: 2023-11-24

2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate
• 1-Bromoethenesulfonic acid pentafluorophenyl ester
• 1198800-21-3
• EN300-27738753
• Ethenesulfonic acid, 1-bromo-, 2,3,4,5,6-pentafluorophenyl ester

• MDL： MFCD33550220
• Inchi： 1S/C8H2BrF5O3S/c1-2(9)18(15,16)17-8-6(13)4(11)3(10)5(12)7(8)14/h1H2
• InChI Key： PLQAIYAFGNMORF-UHFFFAOYSA-N
• SMILES： BrC(=C)S(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 351.88282g/mol
• Monoisotopic Mass: 351.88282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.960±0.06 g/cm3(Predicted)
• Melting Point: 37-39 °C
• Boiling Point: 247.9±40.0 °C(Predicted)